Cas no 1216379-05-3 (Brimonidine EP Impurity G)
Brimonidine EP Impurity G Chemical and Physical Properties
Names and Identifiers
-
- Hydroxy Brimonidine Trifluoroacetate Salt
- Brimonidine EP Impurity G
- 1-(2-aminoethyl)-3-(5-bromoquinoxalin-6-yl)urea
- Urea, N-(2-aminoethyl)-N'-(5-bromo-6-quinoxalinyl)-
- Brimonidine tartrate impurity G [EP]
- 7FE277GP4P
- Hydroxy brimonidine
- 1216379-05-3
- DB-417811
- BRIMONIDINE TARTRATE IMPURITY G [EP IMPURITY]
- N-(2-Aminoethyl)-N'-(5-bromo-6-quinoxalinyl)urea
- UNII-7FE277GP4P
-
- Inchi: 1S/C11H12BrN5O/c12-9-7(17-11(18)16-4-3-13)1-2-8-10(9)15-6-5-14-8/h1-2,5-6H,3-4,13H2,(H2,16,17,18)
- InChI Key: DGWNPILVHZDPMZ-UHFFFAOYSA-N
- SMILES: BrC1C2C(C=CC=1NC(NCCN)=O)=NC=CN=2
Computed Properties
- Exact Mass: 309.02252 g/mol
- Monoisotopic Mass: 309.02252 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 310.15
- XLogP3: 0
- Topological Polar Surface Area: 92.9
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 458.3±45.0 °C at 760 mmHg
- Flash Point: 231.0±28.7 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
Brimonidine EP Impurity G Security Information
- Hazard Statement: CAUTION: May irritate eyes, skin
- Safety Instruction: CAUT
Brimonidine EP Impurity G Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1676330-5mg |
1-(2-Aminoethyl)-3-(5-bromoquinoxalin-6-yl)urea |
1216379-05-3 | 98% | 5mg |
$264.0 | 2024-04-25 |
Brimonidine EP Impurity G Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on Brimonidine EP Impurity G
Introduction to Brimonidine EP Impurity G (CAS No 1216379-05-3)
The compound Brimonidine EP Impurity G, with the chemical identifier CAS No 1216379-05-3, is a significant analytical standard in the pharmaceutical and chemical industries. This impurity standard is widely utilized in quality control processes to ensure the purity and efficacy of pharmaceutical formulations. Understanding its properties, applications, and the latest research findings is crucial for professionals involved in drug development and regulatory compliance.
Brimonidine, a derivative of imidazole, is primarily known for its ocular therapeutic applications, particularly in the treatment of glaucoma. However, like many pharmaceutical compounds, the presence of impurities can affect the safety and effectiveness of the final product. The Brimonidine EP Impurity G serves as a reference standard to detect and quantify these impurities during manufacturing and testing phases.
The structural integrity and chemical behavior of Brimonidine EP Impurity G are critical factors that influence its utility in analytical methodologies. Its molecular structure, characterized by specific functional groups, allows it to interact with various detection techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These interactions are essential for accurate impurity profiling in pharmaceutical samples.
Recent advancements in analytical chemistry have enhanced the precision and sensitivity of methods used to detect and analyze Brimonidine EP Impurity G. Techniques like ultra-performance liquid chromatography (UPLC) coupled with tandem mass spectrometry (MS/MS) have revolutionized impurity identification and quantification. These technologies provide high-resolution data, enabling researchers to distinguish between closely related compounds and achieve compliance with stringent regulatory standards.
The role of Brimonidine EP Impurity G extends beyond quality control; it also plays a vital role in pharmacokinetic studies. By understanding how impurities behave within biological systems, scientists can better predict potential side effects and optimize drug formulations. For instance, research has shown that certain impurities may alter the pharmacokinetic profile of Brimonidine, affecting its absorption, distribution, metabolism, and excretion (ADME) properties.
In recent years, there has been a growing interest in the development of novel derivatives of Brimonidine for treating various ocular conditions. The study of Brimonidine EP Impurity G has provided valuable insights into the structural modifications that can enhance therapeutic efficacy while minimizing adverse effects. Researchers have explored synthetic pathways that yield fewer impurities, thereby improving the overall safety profile of Brimonidine-based medications.
The regulatory landscape for pharmaceutical impurities is continuously evolving, with agencies like the European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA) issuing updated guidelines. Compliance with these regulations requires rigorous testing and documentation of impurity profiles. The use of standardized reference materials like Brimonidine EP Impurity G ensures that manufacturers meet these requirements consistently.
Industrial applications of Brimonidine EP Impurity G are not limited to pharmaceuticals; they also extend to research laboratories where scientists investigate new drug candidates. The compound serves as a benchmark for developing new analytical methods and validating existing ones. Its well-characterized properties make it an ideal candidate for method development studies aimed at improving detection limits and reducing analysis times.
The chemical synthesis of Brimonidine EP Impurity G involves multi-step processes that require precise control over reaction conditions. Advanced synthetic techniques have been developed to minimize the formation of unwanted by-products. These techniques include catalytic hydrogenation, selective oxidation, and protective group strategies. By optimizing synthetic routes, chemists can produce high-purity impurity standards essential for accurate analytical testing.
Ethical considerations are also paramount when dealing with pharmaceutical impurities. Ensuring that impurities do not exceed permissible levels is crucial for patient safety. The use of reference standards like Brimonidine EP Impurity G helps maintain transparency in drug manufacturing processes, fostering trust among healthcare providers and patients alike.
The future direction of research on Brimonidine EP Impurity G lies in exploring its potential as a diagnostic tool. By analyzing impurity profiles in patient samples, clinicians may gain insights into disease progression or treatment responses. This approach aligns with the broader trend toward personalized medicine, where individualized treatment plans are tailored based on biological markers.
In conclusion, the compound Brimonidine EP Impurity G (CAS No 1216379-05-3) is a cornerstone in pharmaceutical quality control and research. Its applications span from ensuring product purity to advancing our understanding of drug metabolism and efficacy. As analytical techniques continue to evolve, so too will our ability to harness this important standard for improved healthcare outcomes.
1216379-05-3 (Brimonidine EP Impurity G) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)